Cas no 1228547-77-0 ((S)-2-(4-Tert-butylphenyl)pyrrolidine)

• Product Name: (S)-2-(4-Tert-butylphenyl)pyrrolidine
• CAS No: 1228547-77-0
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 2952898
• Update Time: 2023-08-10

(S)-2-(4-Tert-butylphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (S)-2-(4-叔丁基苯基)吡咯烷
• (S)-2-(4-(tert-Butyl)phenyl)pyrrolidine
• (S)-2-(4-TERT-BUTYLPHENYL)PYRROLIDINE
• AMOT0576
• AM9021
• (S)-2-(4-Tert-butylphenyl)pyrrolidine

• Inchi： 1S/C14H21N/c1-14(2,3)12-8-6-11(7-9-12)13-5-4-10-15-13/h6-9,13,15H,4-5,10H2,1-3H3/t13-/m0/s1
• InChI Key： JFBLTILAHRPXNP-ZDUSSCGKSA-N
• SMILES： N1CCC[C@H]1C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 196
• XLogP3: 3.5
• Topological Polar Surface Area: 12